N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-2-(o-tolyloxy)acetamide

• IUPAC Name: N-[2-(3-cyclopropyl-6-oxopyridazin-1-yl)ethyl]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C18H21N3O3/c1-13-4-2-3-5-16(13)24-12-17(22)19-10-11-21-18(23)9-8-15(20-21)14-6-7-14/h2-5,8-9,14H,6-7,10-12H2,1H3,(H,19,22)
• InChI Key: HCMHGAZJNIGGKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NCCN2C(=O)C=CC(=N2)C3CC3
• Molecular Formula: C18H21N3O3
• Molecular Weight: 327.4 g/mol

Description

N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-2-(o-tolyloxy)acetamide, also known as CR845, is a potent kappa opioid receptor agonist that has gained significant attention for its potential therapeutic applications. The compound has been shown to possess analgesic, anti-inflammatory, and anti-itch properties, making it a promising candidate for the treatment of various pain and inflammatory conditions.

Scientific Research Applications

Synthesis and Chemical Properties

N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-2-(o-tolyloxy)acetamide belongs to a class of compounds with significant synthetic and chemical interest. Its research applications primarily revolve around its synthesis and derivative formations, contributing to the development of novel pharmaceuticals and materials. For instance, the synthesis of pyridazin-3-one derivatives has been explored through reactions between 3-oxo-2-arylhydrazonopropanals and active methylene compounds, leading to compounds with potential inotropic activity and antimitotic agents, highlighting the versatility of pyridazinone derivatives in medicinal chemistry (Ibrahim & Behbehani, 2014).

Antioxidant Activity

The research into the antioxidant properties of related compounds, such as coumarin derivatives, has shown promising results. These studies are crucial as they provide insights into the potential therapeutic applications of N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-2-(o-tolyloxy)acetamide and its derivatives in managing oxidative stress-related diseases (Kadhum, Al-Amiery, Musa, & Mohamad, 2011).

Antimicrobial and Anti-inflammatory Applications

Compounds synthesized from pyridazinone and related frameworks have been evaluated for their antimicrobial and anti-inflammatory activities. For example, thiazolidin-4-ones based on (7-Hydroxy-2-oxo-2H-chromen-4-yl) acetic acid and their derivatives have shown promise as antibacterial agents against a range of Gram-positive and Gram-negative bacteria, indicating the potential for N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-2-(o-tolyloxy)acetamide derivatives in antimicrobial therapy (Čačić, Molnar, Balić, Draca, & Rajković, 2009).

Material Science Applications

The compound and its derivatives find applications in material science, particularly in corrosion inhibition studies. For instance, the study of the effect of ethyl (6-methyl-3-oxopyridazin-2-yl) acetate on mild steel corrosion in HCl solution illustrates the potential of such compounds in protecting metals against corrosion, suggesting similar applications for N-(2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)ethyl)-2-(o-tolyloxy)acetamide (Ghazoui, Benchat, El-hajjaji, Taleb, Rais, Saddik, Elaatiaoui, & Hammouti, 2017).